N-(5-(cyclohex-3-enecarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-3-carboxamide

• IUPAC Name: N-[5-(cyclohex-3-ene-1-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C18H19N3O2S2/c22-16(13-7-9-24-11-13)20-18-19-14-6-8-21(10-15(14)25-18)17(23)12-4-2-1-3-5-12/h1-2,7,9,11-12H,3-6,8,10H2,(H,19,20,22)
• InChI Key: QAURICYOOMEEBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=CSC=C4
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

N-(5-(cyclohex-3-enecarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Enaminone-Based Reactions and Heterocyclic Synthesis

Studies have highlighted the utility of enaminones in synthesizing a variety of heterocyclic compounds. For instance, enaminones have been reacted with aminoheterocycles to yield azolopyrimidines, azolopyridines, and quinolines. These reactions demonstrate the versatility of enaminones as building blocks for the synthesis of complex molecules with significant potential in medicinal chemistry and material science (Almazroa, Elnagdi, & El‐Din, 2004).

Antitumor and Antimicrobial Activities

Further research has explored the synthesis of N-arylpyrazole-containing enaminones and their subsequent reactions to afford substituted pyridine derivatives. These compounds have been evaluated for their antitumor and antimicrobial activities, revealing their potential as therapeutic agents. The study underscores the importance of enaminone derivatives in developing new drugs with targeted biological activities (Riyadh, 2011).

Advanced Synthesis Techniques

Research has also focused on the synthesis of complex molecules like isothiazolopyridines, pyridothiazines, and pyridothiazepines using both conventional chemical methods and modern microwave techniques. These compounds are noted for their valuable biological activities, highlighting the ongoing exploration of novel synthetic routes and methodologies to enhance the efficiency of chemical synthesis and the discovery of biologically active compounds (Youssef, Azab, & Youssef, 2012).

Novel Derivative Synthesis

The synthesis of new diheteroaryl thienothiophene derivatives has been investigated, with reactions yielding compounds that could have significant applications in various fields, including pharmacology and materials science. Such studies contribute to the broader scientific understanding of heterocyclic chemistry and its potential to produce novel compounds with unique properties (Mabkhot, Al-Majid, & Alamary, 2011).